Cas no 1227361-07-0 (Benzamide, 2-amino-5-bromo-3-methoxy-)

• Product Name: Benzamide, 2-amino-5-bromo-3-methoxy-
• CAS No: 1227361-07-0
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 2104980
• Update Time: 2023-11-19

Benzamide, 2-amino-5-bromo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-3-methoxyBenzamide
• BJXSHAXVFHQJKD-UHFFFAOYSA-N
• Benzamide, 2-amino-5-bromo-3-methoxy-
• CID 89070225

• Inchi： 1S/C8H9BrN2O2/c1-13-6-3-4(9)2-5(7(6)10)8(11)12/h2-3H,10H2,1H3,(H2,11,12)
• InChI Key： BJXSHAXVFHQJKD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(N)=O)C=1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 78.3

Experimental Properties

• Density: 1.627±0.06 g/cm3(Predicted)
• Boiling Point: 274.2±40.0 °C(Predicted)
• pka: 14.95±0.50(Predicted)